![molecular formula C12H15Cl2NO B2491925 1-[(3,4-Dichlorophenyl)methyl]piperidin-3-ol CAS No. 414892-26-5](/img/structure/B2491925.png)
1-[(3,4-Dichlorophenyl)methyl]piperidin-3-ol
Description
“1-[(3,4-Dichlorophenyl)methyl]piperidin-3-ol” is a chemical compound with the molecular formula C12H15Cl2NO. It has a molecular weight of 260.16 . It is used in various applications due to its unique properties .
Synthesis Analysis
The synthesis of “1-[(3,4-Dichlorophenyl)methyl]piperidin-3-ol” and similar compounds often involves metal-catalyzed reactions . These reactions are crucial in the field of medicinal chemistry, particularly in the synthesis of antidepressant molecules .Molecular Structure Analysis
The molecular structure of “1-[(3,4-Dichlorophenyl)methyl]piperidin-3-ol” consists of a piperidine ring with a 3,4-dichlorophenylmethyl group attached to it . The InChI code for this compound is 1S/C12H15Cl2NO/c13-11-4-3-9(6-12(11)14)7-15-5-1-2-10(16)8-15/h3-4,6,10,16H,1-2,5,7-8H2 .Scientific Research Applications
- DCMU is a potent inhibitor of photosynthesis. It specifically targets photosystem II (PSII) by blocking electron transport from water to plastoquinone. Researchers use DCMU to study photosynthetic processes, elucidate the role of PSII, and explore herbicidal effects on plants .
- As a phenyl urea pre-emergent agrochemical, DCMU plays a role in weed control. It inhibits photosynthesis in unwanted plants, preventing their growth. Its selective action makes it valuable for sustainable agriculture .
- Scientists investigate the relationship between cell cycle progression and photosynthesis using DCMU. By inhibiting photosynthesis, DCMU affects cell division in organisms like Euglena. This research sheds light on the interplay between energy production and cell growth .
- DCMU serves as an essential raw material and intermediate in organic synthesis. Chemists use it to create diverse compounds, including pharmaceuticals. Its unique structure and reactivity make it valuable for designing new molecules .
- DCMU’s chemical properties find applications in the dyestuff industry. It contributes to the synthesis of dyes and pigments. Researchers explore its role in coloration processes and dye stability .
- Euglena gracilis, a photosynthetic protist, has been extensively studied using DCMU. Researchers investigate its adaptation to DCMU exposure, leading to modifications in pigment systems, chlorophyll content, and photosynthetic efficiency .
Photosynthesis Inhibition
Agrochemical Use
Cell Cycle Studies
Organic Synthesis and Pharmaceuticals
Dyestuff Industry
Biological Research on Euglena
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]piperidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15Cl2NO/c13-11-4-3-9(6-12(11)14)7-15-5-1-2-10(16)8-15/h3-4,6,10,16H,1-2,5,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGWXRMJZQYQZNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC(=C(C=C2)Cl)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dichlorobenzyl)piperidin-3-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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